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Compound of Interest

4'-Chlorobiphenyl-4-sulfonyl
Compound Name:
chloride

Cat. No.: B1585763

In the landscape of synthetic and medicinal chemistry, sulfonyl chlorides are indispensable
electrophiles, acting as versatile linchpins for the construction of complex molecular
architectures. Among these, 4'-Chlorobiphenyl-4-sulfonyl chloride holds a position of
particular interest. Its rigid biphenyl backbone is a common feature in bioactive molecules and
advanced materials, while the sulfonyl chloride moiety serves as a highly reactive handle for
covalent bond formation. The presence of the 4'-chloro substituent subtly modulates the
electronic properties of the entire system, influencing its reactivity profile.

This guide provides an in-depth exploration of the reactivity of 4'-Chlorobiphenyl-4-sulfonyl
chloride with common classes of nucleophiles. It is designed for researchers, medicinal
chemists, and process development scientists who seek not only to perform these reactions but
to understand the underlying principles that govern their outcomes. We will move beyond
simple procedural descriptions to dissect the causality behind experimental choices, offering
field-proven insights to empower your research and development endeavors.

Core Reactivity Profile and Molecular Properties

4'-Chlorobiphenyl-4-sulfonyl chloride (C12HsCl202S) is a crystalline solid characterized by a
high degree of reactivity.[1] This reactivity is rooted in the electronic structure of the sulfonyl
chloride group (-SO2Cl).

o Electrophilic Sulfur Center: The sulfur atom is bonded to two highly electronegative oxygen
atoms and a chlorine atom. These groups inductively withdraw electron density, rendering
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the sulfur atom highly electrophilic and susceptible to attack by nucleophiles.[2][3]

o Chloride as a Leaving Group: The chloride ion is an excellent leaving group, facilitating
nucleophilic substitution reactions at the sulfur center.[2]

« Influence of the Biphenyl Scaffold: The 4-(4-chlorophenyl)benzene moiety influences the
reactivity. The electron-withdrawing nature of the 4'-chloro group enhances the
electrophilicity of the sulfonyl sulfur atom compared to an unsubstituted biphenyl equivalent.

[4]15]

Safety Imperative: This compound is classified as corrosive, causing severe skin burns and eye
damage.[1][6] It reacts with water, liberating toxic gas, a critical consideration for handling,
storage, and reaction quenching.[6][7] All manipulations should be performed in a chemical
fume hood with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. The material should be stored under an inert atmosphere, away from
moisture and incompatible materials such as bases, amines, and alcohols.[6]

Table 1: Physicochemical Properties of 4'-

Chlorobiphenyl-4-sulfonyl chloride

Property Value Source
CAS Number 20443-74-7 [1]
Molecular Formula C12HsCl202S [1]
Molecular Weight 287.2 g/mol [1]
Appearance Solid [8]

H314 (Causes severe skin
Hazard Codes [1][6]
burns and eye damage)

Reaction Mechanisms: A Mechanistic Overview

The reaction of 4'-chlorobiphenyl-4-sulfonyl chloride with nucleophiles is a cornerstone of its
utility. While debate continues, the mechanism is generally considered to proceed via one of
two primary pathways, heavily dependent on the nucleophile, solvent, and conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Modern Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
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reactivity-with-nucleophiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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